Mono-(4-methyl-7-oxooctyl)phthalate
Mono-(4-methyl-7-oxooctyl)phthalate
Brand Name:
Vulcanchem
CAS No.:
936022-00-3
VCID:
VC0032733
InChI:
InChI=1S/C17H22O5/c1-12(9-10-13(2)18)6-5-11-22-17(21)15-8-4-3-7-14(15)16(19)20/h3-4,7-8,12H,5-6,9-11H2,1-2H3,(H,19,20)
SMILES:
CC(CCCC1=C(C(=CC=C1)C(=O)[O-])C(=O)[O-])CCC(=O)C
Molecular Formula:
C17H22O5
Molecular Weight:
306.4 g/mol
Mono-(4-methyl-7-oxooctyl)phthalate
CAS No.: 936022-00-3
Cat. No.: VC0032733
Molecular Formula: C17H22O5
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 936022-00-3 |
|---|---|
| Molecular Formula | C17H22O5 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | 2-(4-methyl-7-oxooctoxy)carbonylbenzoic acid |
| Standard InChI | InChI=1S/C17H22O5/c1-12(9-10-13(2)18)6-5-11-22-17(21)15-8-4-3-7-14(15)16(19)20/h3-4,7-8,12H,5-6,9-11H2,1-2H3,(H,19,20) |
| Standard InChI Key | UFUNVAIKYOYYBB-UHFFFAOYSA-N |
| SMILES | CC(CCCC1=C(C(=CC=C1)C(=O)[O-])C(=O)[O-])CCC(=O)C |
| Canonical SMILES | CC(CCCOC(=O)C1=CC=CC=C1C(=O)O)CCC(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator